Cas no 2171286-86-3 (2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid
• CAS No: 2171286-86-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5892955
• PubChem ID: 165537037
• Update Time: 2025-06-11

2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid
• 2-{1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidin-3-yl}acetic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidin-3-yl}acetic acid
• EN300-1570872
• 2171286-86-3
• 2-{1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidin-3-yl}acetic acid
• 2171187-43-0
• EN300-1516203
• 2171814-56-3
• EN300-1544549

• Inchi： 1S/C27H30N2O5/c30-25(31)13-17-14-29(15-17)26(32)18-9-11-19(12-10-18)28-27(33)34-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,17-19,24H,9-16H2,(H,28,33)(H,30,31)
• InChI Key： IRWNFDXOOYDPQJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid

Comprehensive Overview of 2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid (CAS No. 2171286-86-3)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid (CAS No. 2171286-86-3) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience, plays a pivotal role in the synthesis of complex peptides and small-molecule therapeutics. Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the azetidine ring, make it a versatile building block in modern drug discovery.

The Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in the development of peptide-based drugs. Researchers and pharmaceutical companies are increasingly focusing on SPPS due to its efficiency and scalability, which aligns with the growing demand for personalized medicine and targeted therapies. The cyclohexane and azetidine moieties in this compound contribute to its stability and bioavailability, making it a preferred choice for designing novel therapeutics.

One of the most searched topics in the context of peptide synthesis is the role of protecting groups like Fmoc. The Fmoc group is renowned for its orthogonality and ease of removal under mild basic conditions, which minimizes side reactions and preserves the integrity of the peptide chain. This characteristic is crucial for synthesizing peptides with high purity, a requirement for clinical applications. The compound 2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid exemplifies this advantage, as it enables the efficient incorporation of azetidine-containing residues into peptide sequences.

Another area of interest is the application of azetidine derivatives in drug design. Azetidines are four-membered nitrogen-containing heterocycles that have gained attention for their ability to improve the metabolic stability and pharmacokinetic properties of drug candidates. The incorporation of azetidine into 2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid highlights its potential in creating next-generation therapeutics with enhanced efficacy and reduced off-target effects.

The compound's CAS No. 2171286-86-3 is frequently queried in scientific databases, reflecting its relevance in academic and industrial research. Researchers are particularly interested in its synthetic routes, physicochemical properties, and applications in medicinal chemistry. For instance, the cyclohexane ring in the molecule provides conformational rigidity, which can be exploited to design compounds with specific binding affinities. This feature is especially valuable in the development of GPCR-targeted drugs, a hot topic in current drug discovery efforts.

In addition to its pharmaceutical applications, 2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid is also explored in material science. The Fmoc group is known to facilitate the self-assembly of peptides into nanostructures, which has implications for developing biomaterials and drug delivery systems. This interdisciplinary potential makes the compound a subject of interest in both chemistry and biomedical engineering communities.

As the demand for innovative therapeutics continues to rise, compounds like 2-{1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid will remain at the forefront of research. Its unique combination of Fmoc protection, azetidine functionality, and cyclohexane backbone offers a versatile platform for designing molecules with tailored properties. Whether in peptide synthesis, drug discovery, or material science, this compound exemplifies the synergy between structural complexity and functional utility.